Cas no 92998-54-4 (L-Valine,L-valyl-D-valyl-)

• Product Name: L-Valine,L-valyl-D-valyl-
• CAS No: 92998-54-4
• MF: C₁₅H₂₉N₃O₄
• MW: 315.408464193344
• CID: 817687
• PubChem ID: 235009
• Update Time: 2025-04-19

L-Valine,L-valyl-D-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-valyl-D-valyl-
• 2-[[2-[(2-amino-3-methyl-butanoyl)amino]-3-methyl-butanoyl]amino]-3-methyl-butanoic acid
• 2-[[2-[(2-amino-3-methylbutanoyl)amino]-3-methylbutanoyl]amino]-3-methylbutanoic acid
• DTXSID00918797
• NSC35941
• NSC-35945
• NSC-35941
• SCHEMBL7344585
• NSC35940
• NSC35942
• NSC-35944
• NSC-35943
• N-{2-[(2-Amino-1-hydroxy-3-methylbutylidene)amino]-1-hydroxy-3-methylbutylidene}valine
• NSC35943
• 28275-71-0
• NSC35945
• NSC-35938
• NSC-35940
• (S)-2-((S)-2-((S)-2-Amino-3-methylbutanamido)-3-methylbutanamido)-3-methylbutanoic acid
• NSC-35942
• NSC35939
• 92998-54-4
• NSC-35939
• NSC35944
• NSC35938

• Inchi： 1S/C15H29N3O4/c1-7(2)10(16)13(19)17-11(8(3)4)14(20)18-12(9(5)6)15(21)22/h7-12H,16H2,1-6H3,(H,17,19)(H,18,20)(H,21,22)
• InChI Key： LSLXWOCIIFUZCQ-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(C(C(C)C)N)=O)NC(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 315.216
• Monoisotopic Mass: 315.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.093
• Boiling Point: 565.9°Cat760mmHg
• Flash Point: 296.1°C
• Refractive Index: 1.491
• PSA: 121.52000
• LogP: 1.81800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides